Cas no 28718-90-3 (DAPI dihydrochloride)

• Product Name: DAPI dihydrochloride
• CAS No: 28718-90-3
• MF: C₁₆H₁₇Cl₂N₅
• MW: 350.245680570602
• MDL: MFCD00012681
• CID: 53360
• PubChem ID: 24894305
• Update Time: 2025-04-18

DAPI dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4',6-Diamidino-2-phenylindole dihydrochloride
• 2-(4-Amidinophenyl)-6-indolecarbamidine dihydrochloride
• 2-Phenylindole-4',6-dicarboxamidine dihydrohydrochloride
• 4',6-Diamidino-2-phenylindole dihydrochloride DAPI
• 2-(4-Amidinophenyl)indole-6-carboxamidine Dihydrochloride [for Biochemical Research]
• 2-(4-carbamimidoylphenyl)-1H-indole-6-carboximidamide,dihydrochloride
• 4',6-DIAMIDINO-2-PHENYLINDOLE DIHYDROCHLORIDE CRYSTALLINE
• 4’,6-Diamidino-2-phenylindole Dihydrochloride
• Cellstain DAPI (4',6-Diamidino-2-phenylindole Dihydrochloride)
• DAPI
• DAPI (hydrochloride)
• DAPI dihydrochloride
• 2-(4-Amidinophenyl)-6-indolecarbamidine dihydrochloride,DAPI dihydrochloride
• 2-(4-Carbamimidoylphenyl)indole-6-carboximidamide Dihydrochloride
• 4,6-Diamidino-2-Phenylindole Dihydrochloride
• 4`,6-Diamidino-2-phenylindole dihydrochloride
• 4‘,6-Diamidino-2-phenylindole dihydrochloride
• 4′,6′-Diamidino-2-phenylindole dihydrochloride
• EINECS 249-186-7
• 4′,6-Diamidino-2-phenylindole dihydrochloride
• DAPI·2HCl
• 2-(4-carbamimidoylphenyl)-1h-indole-6-carboximidamide dihydrochloride
• 2-Phenylindole-4',6-dicarboxamidine dihydrohydrochloride (hydrate)
• DAPI (dihydrochloride)
• 4',6-Diamidine-2-phenylindole dihydrochloride
• DAPI hydrochloride
• DAPI, Dihydrochloride
• FxCycle Violet
• DAPI.2HCl
• 4′,6
• C16H15N5.2HCl
• 4',6-Diamidino-2-phenylindole dihydrochloride, powder, BioReagent, suitable for cell culture, >=98% (HPLC and TLC), suitable for fluorescence
• 2-(4-carbamimidoylphenyl)-1H-indole-6-carboximidamide;dihydrochloride
• DAPI dihydrochloride Solution (10 mM in water)
• DAPI 2HCl (0.2mL*5) (1mg/mL in Water) [for Cell Staining]
• 2-(4-CARBAMIMIDOYLPHENYL)-1H-INDOLE-6-CARBOXIMIDAMIDE 2HCL
• A16-0201
• DTXSID40182879
• CCRIS 8836
• 4',6-diamidino-2-phenylindole 2HCl
• 2-(4-Amidinophenyl)indole-6-carboxamidine Dihydrochloride
• 1H-INDOLE-6-CARBOXIMIDAMIDE, 2-(4-(AMINOIMINOMETHYL)PHENYL)-, HYDROCHLORIDE (1:2)
• 4',6-diamidino-2-phenylindoleFxCycle Violet
• BCP29148
• DAPI, for nucleic acid staining
• 4',6-diamidino-2-phenylindole hydrochloride
• CS-6990
• 2-(4-Amidinophenyl)-1H-indole-6-carboxamidine dihydrochloride
• CHEMBL545547
• D5888
• UNII-76BFW26YJO
• MFCD00012681
• SY057478
• 28718-90-3
• 4',6-Diamidino-2-phenylindole dihydrochloride, 98%
• 6-AMIDINO-2-(4-AMIDINOPHENYL)INDOLE DIHYDROCHLORIDE
• AKOS015902963
• SCHEMBL94350
• J-017217
• DAPI, 4',6-Diamidine-2'-phenylindole dihydrochloride
• 4',6-Diamidino-2-phenylindole dihydrochloride, suitable for fluorescence, BioReagent, >=95.0% (HPLC)
• HY-D0814
• FT-0617228
• 1H-Indole-6-carboximidamide, 2-[4-(aminoiminomethyl)phenyl]-, hydrochloride (1:2)
• HB0747
• 76BFW26YJO
• 4',6-Diamidino-2-phenylindoledihydrochloride
• A2412
• FPNZBYLXNYPRLR-UHFFFAOYSA-N
• DB-047442
• DAPI.2HCl;2-(4-Amidinophenyl)indole-6-carboxamidine Dihydrochloride;2-(4-Carbamimidoylphenyl)indole-6-carboximidamide Dihydrochlorid e
• 2-(4-Carbamimidoylphenyl)-1H-indole-6-carboxamidine dihydrochloride
• DTXCID30105370

• MDL： MFCD00012681
• Inchi： 1S/C16H15N5.2ClH/c17-15(18)10-3-1-9(2-4-10)13-7-11-5-6-12(16(19)20)8-14(11)21-13;;/h1-8,21H,(H3,17,18)(H3,19,20);2*1H
• InChI Key： FPNZBYLXNYPRLR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C2C=CC(C(=N)N)=CC=2)=CC2C=CC(C(=N)N)=CC1=2

Computed Properties

• Exact Mass: 349.08600
• Monoisotopic Mass: 349.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.4100
• Melting Point: >300°C (dec.)
• Boiling Point: 545.4°Cat760mmHg
• Flash Point: 283.6°C
• PH: 4.0-5.0 (10g/l, H2O, 20℃)
• Solubility: H2O: 10 mg/mL heat or sonication may be required. Solutions stored in the dark at room temperature or 4 °C should be stable for 2 to 3 weeks.
• PSA: 115.53000
• LogP: 5.60710
• Solubility: water
• λmax: 358 nm, 342 nm
• Color/Form: 1 mg/mL

DAPI dihydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36; S24/25; S22; S37/39
• FLUKA BRAND F CODES：3-8-10-21
• RTECS：NL5995050
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：-20°C, protect from light
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles